Cas no 1807120-29-1 (2-Bromo-4-chloro-3-cyanobenzoic acid)

• Product Name: 2-Bromo-4-chloro-3-cyanobenzoic acid
• CAS No: 1807120-29-1
• MF: C₈H₃BrClNO₂
• MW: 260.471920251846
• CID: 4946525
• Update Time: 2025-05-23

2-Bromo-4-chloro-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-cyanobenzoic acid

• Inchi： 1S/C8H3BrClNO2/c9-7-4(8(12)13)1-2-6(10)5(7)3-11/h1-2H,(H,12,13)
• InChI Key： QZCBVSJTUFTQEN-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CC=1C(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-4-chloro-3-cyanobenzoic acid

2-Bromo-4-chloro-3-cyanobenzoic acid (CAS No. 1807120-29-1): A Comprehensive Overview

2-Bromo-4-chloro-3-cyanobenzoic acid is a versatile organic compound with the CAS registry number 1807120-29-1. This compound belongs to the class of benzoic acids, which are widely studied in organic chemistry due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 2-bromo-4-chloro-3-cyanobenzoic acid features a benzoic acid backbone with substituents at the 2, 3, and 4 positions: a bromine atom at position 2, a cyano group at position 3, and a chlorine atom at position 4. These substituents impart unique electronic and steric properties to the molecule, making it a valuable building block in synthetic chemistry.

The synthesis of 2-bromo-4-chloro-3-cyanobenzoic acid typically involves multi-step reactions, often starting from benzene derivatives. The introduction of substituents at specific positions requires careful control over reaction conditions to achieve the desired regioselectivity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and scalability of its synthesis. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to install bromine and chlorine atoms at specific positions on the aromatic ring, while cyano groups can be introduced via nucleophilic substitution or cyanation reactions.

One of the most notable applications of 2-bromo-4-chloro-3-cyanobenzoic acid is in the field of medicinal chemistry. Its structure serves as a scaffold for designing bioactive molecules with potential therapeutic applications. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. In a recent study published in *Journal of Medicinal Chemistry*, researchers demonstrated that certain analogs of 2-bromo-4-chloro-3-cyanobenzoic acid could inhibit key enzymes involved in chronic inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings highlight its potential as a lead compound for drug development.

In addition to its role in pharmaceuticals, 2-bromo-4-chloro-3-cyanobenzoic acid has found applications in agrochemicals. Its ability to act as an herbicide or fungicide has been explored in recent agricultural studies. A study conducted by scientists at the University of California revealed that certain derivatives of this compound could effectively inhibit the growth of pathogenic fungi without causing significant harm to crops. This makes it a promising candidate for developing eco-friendly pesticides.

The electronic properties of 2-bromo-4-chloro-3-cyanobenzoic acid also make it an interesting material for use in organic electronics. The presence of electron-withdrawing groups like bromine, chlorine, and cyano enhances the molecule's ability to participate in charge transfer processes. Researchers have investigated its potential as an active layer material in organic photovoltaics (OPVs) and field-effect transistors (FETs). In a groundbreaking study published in *Nature Communications*, scientists demonstrated that incorporating this compound into OPV devices significantly improved their power conversion efficiency by optimizing charge transport properties.

Another area where 2-bromo-4-chloro-3-cyanobenzoic acid has shown promise is in catalysis. Its ability to act as a ligand or catalyst support has been explored in various chemical transformations. For instance, recent studies have shown that this compound can serve as a highly efficient catalyst for Suzuki-Miyaura coupling reactions under mild conditions. This is attributed to its ability to stabilize metal nanoparticles and facilitate electron transfer during catalysis.

From an environmental standpoint, understanding the fate and behavior of 2-bromo-4-chloro-3-cyanobenzoic acid in natural systems is crucial for assessing its safety and sustainability. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions. Studies conducted by environmental chemists have shown that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments.

In conclusion, 2-bromo-4-chloro-3-cyanobenzoic acid (CAS No. 1807120-29-1) is a multifaceted organic compound with significant potential across various fields of science and technology. Its unique structure enables it to serve as a versatile building block for synthesizing bioactive molecules, agrochemicals, electronic materials, and catalysts. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern chemistry.